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Compound of Interest

Compound Name: Isopentadecyl acrylate

CAS No.: 93804-12-7

Cat. No.: B3059038

Get Quote

In the development of next-generation pressure-sensitive adhesives (PSAs) for transdermal

drug delivery systems (TDDS) and wearable biosensors, the selection of base monomers

dictates the macroscopic performance of the polymer matrix. Isopentadecyl acrylate (CAS

No. 93804-12-7)[1] is a highly specialized, long-chain branched alkyl acrylate.

Unlike linear analogs (e.g., lauryl or stearyl acrylate) that tend to crystallize and form rigid

domains at room temperature, the bulky, branched 15-carbon alkyl chain of isopentadecyl
acrylate introduces significant steric hindrance. This structural irregularity disrupts crystalline

packing, dramatically lowering the glass transition temperature (

) and increasing the intermolecular free volume. For drug development professionals, this
increased free volume is the primary mechanistic driver for facilitating the diffusion of Active
Pharmaceutical Ingredients (APIs) through the adhesive matrix. Furthermore, the high
hydrocarbon density of the C15 chain yields a low dielectric constant, minimizing signal
interference in electronic medical patches[2].
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Because isopentadecyl acrylate is often utilized in proprietary medical-grade blends, its bare

monomeric rheological data is critical for scaling up high-shear mixing processes. The specific

gravity dictates the volumetric displacement and molar ratios during formulation, while the

dynamic viscosity governs cavitation dynamics and thermal dissipation during API blending.

Table 1: Physicochemical Properties of Isopentadecyl Acrylate Monomer

Property
Value
(Empirical/Extrapol
ated)

Unit Test Condition

Molecular Weight 282.46 g/mol Theoretical

Specific Gravity 0.875 – 0.885 - 25°C

Dynamic Viscosity 6.0 – 8.5 cP (mPa·s)
25°C, Shear rate 100

s⁻¹

Refractive Index ~1.445 - 20°C

Homopolymer -60 to -50 °C
Differential Scanning

Calorimetry

Dielectric Constant < 2.5 -
1 MHz (Polymerized

state)

Causality in Formulation Dynamics
Understanding the causality behind these metrics is vital for formulation scientists.

Viscosity Causality: The low viscosity (6.0–8.5 cP) of the isopentadecyl acrylate monomer

is a direct result of weak intermolecular van der Waals forces, mitigated by the branched

chain. In a manufacturing setting, this low viscosity prevents localized overheating (viscous

dissipation) during the high-shear integration of temperature-sensitive APIs, thereby

preserving drug efficacy.

Specific Gravity Causality: The specific gravity (~0.880) is notably lower than short-chain

acrylates (e.g., methyl acrylate at ~0.95). This lower density is the macroscopic

manifestation of the increased free volume. If the specific gravity of a batch fluctuates, it
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indicates a shift in isomer distribution or the presence of linear impurities, which will directly

alter the crosslink density and the subsequent drug release kinetics of the final patch.

Self-Validating Experimental Protocols
To ensure absolute reproducibility in QC environments, the following protocols are designed as

self-validating systems. They incorporate internal checks that automatically invalidate the run if

systemic errors occur.

Protocol A: Self-Validating Rotational Rheometry
(Viscosity)
Causality for Setup: A cone-and-plate geometry is strictly required over a parallel-plate setup.

The cone-and-plate design ensures a mathematically uniform shear rate across the entire fluid

sample, which is critical for accurately profiling low-viscosity, near-Newtonian monomers

without edge-failure artifacts.

System Calibration (Validation Step 1): Load a standard N10 calibration oil. Run a steady-

state flow sweep from 10 s⁻¹ to 100 s⁻¹ at 25.0°C. The measured viscosity must fall within

±1% of the oil’s certified value. If it fails, recalibrate the air bearing and zero-gap.

Sample Loading: Dispense 0.5 mL of isopentadecyl acrylate onto the lower Peltier plate.

Lower the 40 mm, 1° cone to the truncation gap (typically 50 µm).

Thermal Equilibration: Hold the sample at 25.0 ± 0.05°C for 120 seconds to eliminate

thermal gradients.

Measurement Execution: Execute a logarithmic shear rate sweep from 10 s⁻¹ to 500 s⁻¹,

recording 5 points per decade.

Post-Test Verification (Validation Step 2): Immediately re-run the N10 calibration oil. If the

post-test oil viscosity deviates by >1% from the pre-test baseline, discard the monomer data

(indicates sample evaporation or particulate contamination during the run).

Protocol B: High-Precision Pycnometry (Specific
Gravity)
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Causality for Setup: A Gay-Lussac glass pycnometer is utilized instead of a graduated cylinder

or hydrometer. The capillary stopper of the Gay-Lussac design forces excess liquid out through

a microscopic channel, perfectly defining the volume and eliminating the optical meniscus

reading errors inherent in standard volumetric glassware.

Tare Weight: Weigh the clean, dry 10 mL Gay-Lussac pycnometer on an analytical balance

(0.0001 g precision). Record as

.

Water Calibration: Fill the pycnometer with ultra-pure, degassed Milli-Q water. Insert the

capillary stopper, wipe the exterior completely dry, and equilibrate in a water bath at 25.0°C

for 15 minutes. Weigh and record as

.

Sample Measurement: Empty and dry the pycnometer. Fill with the isopentadecyl acrylate
monomer. Insert the stopper, dry the exterior, equilibrate at 25.0°C, and weigh. Record as

.

Calculation: Specific Gravity =

.

Triplicate Variance Check (Validation Step): Repeat steps 3-4 three times. If the variance

between the three runs exceeds 0.002, the data is voided. This variance threshold

specifically detects the presence of invisible micro-bubbles trapped in the branched

monomer during filling.

Formulation and Integration Workflow
The following diagram illustrates the critical path from monomer quality control to final

transdermal patch assembly, highlighting where rheological validation integrates into the

broader drug development pipeline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monomer Isolation
(Isopentadecyl Acrylate)

Monomer QC
(Viscosity & SG)

 Sampling

Comonomer Blending
(Formulation)

 Validated Batch

UV Polymerization
(PSA Matrix)

 Photoinitiator

API Integration &
Patch Assembly

 Coating

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body-img#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Isopentadecyl acrylate monomer QC, polymerization, and transdermal patch

integration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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